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Compound of Interest

Compound Name: (S)-(+)-2-Hexanol

Cat. No.: B3042163

An In-depth Technical Guide to (S)-(+)-2-Hexanol

Introduction

(S)-(+)-2-Hexanol (CAS Number: 52019-78-0) is a chiral secondary alcohol that serves as a
valuable building block in organic synthesis. As an enantiomerically pure compound, it is of
significant interest to researchers in academia and industry, particularly in the fields of
pharmaceutical development, and the synthesis of complex, biologically active molecules.[1] Its
defined stereochemistry makes it a crucial intermediate for creating specific stereocisomers of
target molecules, which is often essential for desired pharmacological activity.

This guide provides a comprehensive overview of the technical data and methodologies
associated with (S)-(+)-2-Hexanol, tailored for researchers, scientists, and drug development
professionals.

Physicochemical Properties

(S)-(+)-2-Hexanol is a colorless to light yellow liquid.[1] Its key physical and chemical
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3042163?utm_src=pdf-interest
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.lookchem.com/casno52019-78-0.html
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.lookchem.com/casno52019-78-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 52019-78-0

Molecular Formula CeH140[1][2]

Molecular Weight 102.17 g/mol [1][2]
Appearance Colorless to light yellow liquid[1]
Boiling Point 137-138 °CJ[1]

Melting Point -23 °C (for racemic mixture)[3]
Density 0.818 g/mL at 25 °CJ[1]

Flash Point 51.1 °C (124 °F)[1][4]
Refractive Index (n2°/D) 1.415[1]

Water Solubility Slightly soluble[1][5]

Synthesis and Purification

The synthesis of enantiomerically specific alcohols like (S)-(+)-2-Hexanol can be approached
through various methods, including the reduction of a corresponding ketone using chiral
catalysts or enzymatic resolution. A general laboratory-scale synthesis involves the reduction of
2-hexanone.

Experimental Protocol: Reduction of 2-Hexanone

This protocol describes a general method for the reduction of 2-hexanone to 2-hexanol. To
achieve the specific (S)-(+) enantiomer, an asymmetric reducing agent or a chiral catalyst
would be required.

Materials:
e 2-Hexanone (methyl n-butyl ketone)
e Sodium borohydride (NaBHa4) or a similar reducing agent

e Methanol or Ethanol
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Diethyl ether

Dilute Hydrochloric Acid (e.g., 1M HCI)
Saturated sodium bicarbonate solution
Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an
ice bath, dissolve 2-hexanone in methanol.

Reduction: Slowly add sodium borohydride to the stirred solution in small portions,
maintaining the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the mixture to stir at room
temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until
the starting ketone is consumed.

Quenching: Carefully quench the reaction by slowly adding dilute hydrochloric acid until the
effervescence ceases. This step neutralizes the excess reducing agent.

Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to extract the
product. Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution, and finally with brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (diethyl ether) using a
rotary evaporator.

Purification: Purify the crude 2-hexanol by fractional distillation to obtain the final product.[6]

Purification Methods
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» Fractional Distillation: This is the most common method for purifying 2-hexanol, taking
advantage of its boiling point to separate it from impurities with different volatilities.[7]

» Solvent Extraction: This technique can be used to remove water-soluble impurities from the
crude product before the final distillation step.[7]

General Synthesis Workflow
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Caption: General workflow for the synthesis of (S)-(+)-2-Hexanol.

Spectroscopic Data

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3042163?utm_src=pdf-body-img
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of (S)-
(+)-2-Hexanol.

Key Chemical Shifts | Peaks (ppm or
Spectrum Type )
cm™?

o (ppm): ~3.8 (m, 1H, -CHOH), ~1.4 (m, 2H),
1H NMR (CDCls, 90 MHz) ~1.3 (m, 4H), ~1.15 (d, 3H, -CH(OH)CHs), ~0.9
(t, 3H, -CH2CHBs)[2][8]

o (ppm): ~68.0, ~39.0, ~28.0, ~23.0, ~22.8,

13C NMR (CDCls, 25.16 MHz) 14012]5]

~3350 cm~1 (O-H stretch, broad), ~2930 cm™1

IR Spectrum
(C-H stretch), ~1120 cm~1 (C-O stretch)[10]

Applications in Research and Development

(S)-(+)-2-Hexanol's primary value lies in its application as a chiral building block for the
synthesis of more complex molecules, particularly in the pharmaceutical industry.

o Chiral Intermediate: It is used in the synthesis of enantiomerically pure active pharmaceutical
ingredients (APIs). The stereocenter of the alcohol can be retained or inverted during
subsequent chemical transformations, allowing for precise control over the final product's
stereochemistry.

o Flavor and Fragrance: Chiral alcohols and their derivatives are used in the flavor and
fragrance industry, where different enantiomers can have distinct scents and tastes.

o Asymmetric Synthesis: It can be used as a starting material for the synthesis of chiral ligands
or auxiliaries that are employed in asymmetric catalysis.

Role as a Chiral Building Block
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Caption: Role of (S)-(+)-2-Hexanol as a precursor in synthesis.

Safety and Handling
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(S)-(+)-2-Hexanol is a flammable liquid and requires careful handling in a laboratory setting.
[11][12]

Hazard Information Details

GHS Pictograms Flammable (GHS02), Harmful (GHSO07)

H226: Flammable liquid and vapor.[12][13]
H302: Harmful if swallowed.[12][13] H315:

Hazard Statements Causes skin irritation.[12] H319: Causes serious
eye irritation.[12][14] H335: May cause

respiratory irritation.[12]

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking.[13] P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[12] P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[13] P301+P310: IF
SWALLOWED: Immediately call a POISON
CENTER or doctor/physician.[12]
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.[12]

Handling:
e Use in a well-ventilated area or a fume hood.[11]

o Keep away from ignition sources and take precautionary measures against static discharge.
[11]

o Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a lab coat.[11]

Storage:
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» Store in a cool, dry, well-ventilated place away from incompatible materials such as strong
oxidizing agents and acids.[11]

» Keep containers tightly closed in a flammables area.[1][11]
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations. Do not empty into drains.[11]

Conclusion

(S)-(+)-2-Hexanol is a fundamentally important chiral alcohol with well-defined
physicochemical properties and established synthetic routes. Its primary utility as a chiral
building block makes it an indispensable tool for chemists engaged in the synthesis of complex,
high-value molecules. Proper understanding of its properties, synthesis, and safe handling
procedures, as outlined in this guide, is essential for its effective and safe utilization in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Cas 52019-78-0,(S)-(+)-2-Hexanol | lookchem [lookchem.com]
. 2-Hexanol | C6H140 | CID 12297 - PubChem [pubchem.ncbi.nim.nih.gov]

. 2-Hexanol - Wikipedia [en.wikipedia.org]

1
2
3
e 4. (S)-(+)-2-hexanol, 52019-78-0 [thegoodscentscompany.com]
5. (S)-(+)-2-Hexanol, 98% | Fisher Scientific [fishersci.ca]
6. prepchem.com [prepchem.com]
7. zhongdachemical.com [zhongdachemical.com]

8

. hmdb.ca [hmdb.ca]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1040103&productDescription=%28S%29-%28%2B%29-2-HEXANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/casno52019-78-0.html
https://www.fishersci.com/store/msds?partNumber=AAL1040103&productDescription=%28S%29-%28%2B%29-2-HEXANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1040103&productDescription=%28S%29-%28%2B%29-2-HEXANOL+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.benchchem.com/product/b3042163?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno52019-78-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hexanol
https://en.wikipedia.org/wiki/2-Hexanol
http://www.thegoodscentscompany.com/data/rw1141181.html
https://www.fishersci.ca/shop/products/s-2-hexanol-98-thermo-scientific/p-7045354
https://www.prepchem.com/synthesis-of-2-hexanol/
https://www.zhongdachemical.com/blog/how-to-purify-n-hexanol-1310908.html
https://hmdb.ca/spectra/nmr_one_d/3937
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. spectrabase.com [spectrabase.com]

e 10. 2-Hexanol [webbook.nist.gov]

e 11. fishersci.com [fishersci.com]

e 12. chemicalbook.com [chemicalbook.com]

¢ 13. cpachem.com [cpachem.com]

e 14. assets.thermofisher.com [assets.thermofisher.com]

¢ To cite this document: BenchChem. [(S)-(+)-2-Hexanol CAS number 52019-78-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042163#s-2-hexanol-cas-number-52019-78-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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